Cas no 1207014-05-8 (1-(3,4-dimethylphenyl)-5-(pyridin-4-yl)-N-[(pyridin-4-yl)methyl]-1H-1,2,3-triazole-4-carboxamide)

• Product Name: 1-(3,4-dimethylphenyl)-5-(pyridin-4-yl)-N-[(pyridin-4-yl)methyl]-1H-1,2,3-triazole-4-carboxamide
• CAS No: 1207014-05-8
• MF: C₂₂H₂₀N₆O
• MW: 384.43380355835
• CID: 5392758
• Update Time: 2025-10-28

1-(3,4-dimethylphenyl)-5-(pyridin-4-yl)-N-[(pyridin-4-yl)methyl]-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(3,4-Dimethylphenyl)-5-(4-pyridinyl)-N-(4-pyridinylmethyl)-1H-1,2,3-triazole-4-carboxamide
• 1-(3,4-dimethylphenyl)-5-(pyridin-4-yl)-N-[(pyridin-4-yl)methyl]-1H-1,2,3-triazole-4-carboxamide

• Inchi： 1S/C22H20N6O/c1-15-3-4-19(13-16(15)2)28-21(18-7-11-24-12-8-18)20(26-27-28)22(29)25-14-17-5-9-23-10-6-17/h3-13H,14H2,1-2H3,(H,25,29)
• InChI Key： OQTIFUHQUVZCSR-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(C)C(C)=C2)C(C2C=CN=CC=2)=C(C(NCC2C=CN=CC=2)=O)N=N1

Experimental Properties

• Density: 1.27±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 11.49±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridyltriazoles Pyridyl-1,2,3-triazoles

Additional information on 1-(3,4-dimethylphenyl)-5-(pyridin-4-yl)-N-[(pyridin-4-yl)methyl]-1H-1,2,3-triazole-4-carboxamide

Introduction to 1-(3,4-dimethylphenyl)-5-(pyridin-4-yl)-N-[(pyridin-4-yl)methyl]-1H-1,2,3-triazole-4-carboxamide (CAS No: 1207014-05-8)

1-(3,4-dimethylphenyl)-5-(pyridin-4-yl)-N-[(pyridin-4-yl)methyl]-1H-1,2,3-triazole-4-carboxamide, identified by its CAS number 1207014-05-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic molecules characterized by a triazole core appended with aromatic and pyridine moieties, which endow it with unique structural and functional properties. The presence of multiple aromatic rings and nitrogen-containing heterocycles suggests potential interactions with biological targets, making it a promising candidate for further exploration in drug discovery and development.

The molecular structure of 1-(3,4-dimethylphenyl)-5-(pyridin-4-yl)-N-[(pyridin-4-yl)methyl]-1H-1,2,3-triazole-4-carboxamide is notable for its complexity and the strategic placement of functional groups. The 3,4-dimethylphenyl substituent at the 1-position introduces steric hindrance and electronic modulation, while the pyridin-4-yl groups at the 5-position and N-methyl group contribute to hydrogen bonding capabilities and potential metal coordination. This arrangement not only enhances solubility and bioavailability but also facilitates specific binding interactions with biological receptors.

In recent years, there has been growing interest in triazole derivatives due to their versatile biological activities. The triazole ring is a well-known pharmacophore found in numerous therapeutic agents, including antifungals and antivirals. The incorporation of additional aromatic and pyridine moieties into the triazole scaffold can modulate its pharmacokinetic properties and expand its therapeutic spectrum. Studies have demonstrated that such modifications can lead to compounds with enhanced binding affinity and selectivity for target proteins.

One of the most compelling aspects of 1-(3,4-dimethylphenyl)-5-(pyridin-4-yl)-N-[(pyridin-4-yl)methyl]-1H-1,2,3-triazole-4-carboxamide is its potential as a scaffold for developing novel therapeutic agents. The compound's dual functionality—aromatic intercalation into nucleic acids or protein binding—makes it an attractive candidate for applications in oncology, inflammation, and neurodegenerative diseases. Researchers have been particularly interested in its ability to interact with enzymes such as kinases and phosphodiesterases, which are critical targets in cancer therapy.

Recent advancements in computational chemistry have enabled the rapid screening of large libraries of compounds like 1-(3,4-dimethylphenyl)-5-(pyridin-4-yl)-N-[(pyridin-4-yl)methyl]-1H-1,2,3-triazole-4-carboxamide for their binding affinity to specific biological targets. These virtual screening techniques have accelerated the drug discovery process by identifying promising candidates that warrant further experimental validation. Preliminary computational studies suggest that this compound exhibits favorable interactions with several protein kinases involved in cell signaling pathways relevant to cancer progression.

The synthesis of 1-(3,4-dimethylphenyl)-5-(pyridin-4-y l)-N-[ ( py rid in - 4 - y l ) m eth y l ] - 1 H - 1 , 2 , 3 - t ria z ole - 4 - car box am ide involves multi-step organic transformations that require precise control over reaction conditions. Key steps include the formation of the triazole ring via azide-click chemistry followed by carboxamide functionalization. The use of palladium-catalyzed cross-coupling reactions ensures high regioselectivity and yield, which are crucial for large-scale production.

In vitro studies have begun to unravel the pharmacological profile of this compound. Initial assays indicate that it exhibits moderate inhibitory activity against certain kinases without significant off-target effects. This selectivity is a critical factor in drug development, as it minimizes side effects associated with non-specific interactions. Further investigations are underway to optimize its potency and selectivity through structural modifications.

The potential therapeutic applications of 1-(3,4-dimethylphenyl)-5-(pyridin - 4 - y l ) - N - [ ( py rid in - 4 - y l ) m eth y l ] - 1 H - 1 , 2 , 3 - t ria z ole - 4 - car box am ide are diverse. In oncology research, it has shown promise as an inhibitor of tyrosine kinases that play a role in tumor growth and metastasis. Additionally, its ability to modulate inflammatory pathways makes it a candidate for treating chronic inflammatory diseases such as rheumatoid arthritis.

Another area where this compound shows potential is in neurodegenerative disorders like Alzheimer's disease. The interaction between triazole derivatives and amyloid-beta plaques has been extensively studied due to their ability to disrupt toxic protein aggregates. The structural features of 1-(3,4-dimethylphenyl)-5-(pyridin - 4 - y l ) - N - [ ( py rid in - 4 - y l ) m eth y l ] - 1 H - 1 , 2 , 3 - t ria z ole - 4 - car box am ide may enable it to interfere with amyloid-beta fibril formation or enhance their clearance from the brain.

The development of novel drug candidates requires rigorous testing to assess their safety and efficacy before clinical translation. Preclinical studies are essential for evaluating toxicity profiles, pharmacokinetics, and biodistribution. Animal models provide valuable insights into how these compounds behave within living organisms before human trials can begin.

Given its unique structural features and promising preclinical data, 1 -( 3 , 4 - dim eth yl phen y l ) - 5 -( py rid in e e n e e e e ee ee eeeeee